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Compound of Interest

Compound Name:
4-Chloro-4'-

methoxybutyrophenone

CAS No.: 40877-19-8

Cat. No.: B1583663

Get Quote

This guide provides essential safety and logistical information for the proper disposal of 4-
Chloro-4'-methoxybutyrophenone (CAS No. 40877-19-8), a halogenated organic compound

commonly used as an intermediate in pharmaceutical and agrochemical synthesis.[1]

Adherence to these procedures is critical for ensuring the safety of laboratory personnel,

maintaining regulatory compliance, and protecting the environment. This document is designed

for researchers, scientists, and drug development professionals who handle this chemical.

Hazard Profile and Waste Classification
Understanding the inherent hazards of 4-Chloro-4'-methoxybutyrophenone is the foundation

of its safe management and disposal. Its chemical properties dictate its classification as a

hazardous material and, consequently, as hazardous waste upon disposal.

Chemical and Physical Properties
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Property Value Significance for Disposal

Molecular Formula C₁₁H₁₃ClO₂[2][3]

Indicates the presence of a

carbon-halogen bond,

classifying it as a halogenated

organic compound.

Appearance
White to off-white crystalline

powder[1]

As a solid, it poses a risk of

dust inhalation and surface

contamination.

Melting Point 32-35 °C (lit.)[1]

Low melting point means it can

easily become a liquid,

increasing spill and contact

risks.

Flash Point 145.5 °C[1]

Not considered highly

flammable, but can burn at

elevated temperatures.

Solubility
Sparingly soluble in water;

soluble in organic solvents[1]

Improper disposal into sewer

systems can lead to

environmental contamination.

GHS Hazard Classification

4-Chloro-4'-methoxybutyrophenone is classified with the following hazards under the

Globally Harmonized System (GHS):

Skin Irritation (Category 2): Causes skin irritation upon contact.[2]

Serious Eye Irritation (Category 2): Causes serious eye irritation.[2]

Specific Target Organ Toxicity - Single Exposure (Category 3): May cause respiratory

irritation.[2]

Due to these hazards and its chemical structure, this compound is considered hazardous

waste. As a halogenated organic compound, it falls under specific regulations outlined by the

Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act
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(RCRA).[4][5] Wastes containing total halogenated organic compounds (HOCs) in

concentrations greater than 1,000 mg/kg are subject to stringent land disposal restrictions.[6]

Personal Protective Equipment (PPE) Protocol
A rigorous PPE protocol is non-negotiable to prevent exposure during handling and disposal

procedures. The principle is to create a complete barrier between the researcher and the

chemical.

Required PPE for Handling and Disposal
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Body Part Required PPE
Rationale and
Specifications

Hands Chemical-resistant gloves

Use nitrile or neoprene gloves.

Double-gloving is

recommended when handling

pure compound or

concentrated waste. Gloves

should be changed every 30-

60 minutes or immediately if

contamination is suspected.[7]

[8]

Eyes/Face Safety goggles and face shield

Goggles provide a seal against

dust and splashes. A face

shield offers an additional layer

of protection for the entire

face, which is crucial when

handling larger quantities or

during spill cleanup.[7][9]

Body
Chemical-resistant lab coat or

apron

A long-sleeved, cuffed lab coat

is mandatory. A chemical-

resistant apron worn over the

lab coat provides enhanced

protection against splashes of

contaminated solvents.[10]

Respiratory Use in a well-ventilated area

All handling of the solid

compound or its solutions

should occur in a certified

chemical fume hood to mitigate

inhalation risks.[1][11] If a

fume hood is not available, a

NIOSH-approved respirator

may be required.

Feet Closed-toe shoes Leather or other absorbent

materials are not suitable.

Chemical-resistant shoe
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covers should be used if there

is a significant risk of spills.[10]

Procedural Note: Always wash hands thoroughly with soap and water after removing gloves

and before leaving the laboratory.[12] Never wear contaminated PPE outside of the designated

work area.[7]

On-Site Waste Management: Segregation and
Collection
Proper on-site management begins at the point of waste generation. The primary directive is

the strict segregation of halogenated waste from all other waste streams.

Step-by-Step Waste Collection Protocol
Designate a Satellite Accumulation Area (SAA): Establish a designated area within the

laboratory, at or near the point of waste generation, for collecting hazardous waste. This area

must be under the control of laboratory personnel.[13][14] A portion of a chemical fume hood

is an ideal location.

Select a Compatible Waste Container: Use a container made of a material chemically

compatible with 4-Chloro-4'-methoxybutyrophenone and any solvents used. Borosilicate

glass or high-density polyethylene (HDPE) are typically appropriate. The container must

have a secure, leak-proof screw cap.[13][15]

Properly Label the Container: Before adding any waste, affix a "Hazardous Waste" label.[14]

The label must include:

The full chemical name: "Waste 4-Chloro-4'-methoxybutyrophenone".

A list of all components, including solvents, with percentages. Do not use abbreviations or

chemical formulas.[13]

The associated hazards: "Irritant," "Toxic."[13][14]
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Segregate the Waste: This is a critical step. Collect waste containing 4-Chloro-4'-
methoxybutyrophenone in a container dedicated exclusively to halogenated organic waste.

[11] Mixing it with non-halogenated waste streams contaminates the entire volume,

necessitating more complex and costly disposal for the entire container.[11]

Add Waste to the Container: Carefully transfer the waste into the labeled container, ensuring

there are no drips or spills on the exterior. Leave at least 10% of the container volume as

headspace to allow for vapor expansion.[13]

Secure the Container: Keep the container securely closed at all times, except when actively

adding waste.[11] This prevents the release of vapors and protects against spills.

Manage the SAA: Inspect the SAA weekly for any signs of leaks or container degradation.

[13] Once a container is full, mark the date on the label and arrange for its removal by your

institution's Environmental Health & Safety (EHS) department within three days.[13]

Disposal Decision Workflow
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Waste Generated
(4-Chloro-4'-methoxybutyrophenone)

Is it a halogenated
organic compound?

Segregate into
Halogenated Waste Stream

Yes

Segregate into
Non-Halogenated Stream

No

Select Compatible Container
(e.g., Glass, HDPE)

Affix 'Hazardous Waste' Label
- List all chemical components

- Indicate hazards (Irritant)

Add Waste to Container
in Fume Hood

(Leave 10% Headspace)

Keep Container Tightly Closed
in Satellite Accumulation Area (SAA)

Container Full:
Date Label & Contact EHS
for Professional Disposal

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com
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